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Compound of Interest

Compound Name: Ethylene glycol dimethacrylate

Cat. No.: B180347 Get Quote

A comprehensive guide to the copolymerization of ethylene glycol dimethacrylate (EGDMA)

with other monomers, focusing on their reactivity ratios. This guide is intended for researchers,

scientists, and professionals in drug development who are working with polymer synthesis and

characterization.

Comparison of Reactivity Ratios
The reactivity of monomers in a copolymerization reaction is a critical factor that influences the

composition and properties of the resulting polymer. This relationship is quantified by reactivity

ratios (r), which are the ratios of the rate constant for a propagating chain ending in a given

monomer reacting with the same monomer to the rate constant for its reaction with the other

monomer.

This guide provides a comparison of the reactivity ratios of ethylene glycol dimethacrylate
(EGDMA) with several common monomers. The data presented here has been compiled from

various scientific sources and is intended to aid in the design and prediction of

copolymerization outcomes.

Quantitative Data Summary
The following table summarizes the experimentally determined reactivity ratios for the

copolymerization of EGDMA (Monomer 1) with other monomers (Monomer 2).
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Monomer 2 (M₂) r₁ (EGDMA) r₂ (Monomer 2)
Experimental
Conditions

Methyl Methacrylate

(MMA)
0.6993[1][2] 1.8635[1][2]

Photochemical

initiation (UV radiation

at 254 nm), in THF

solution.[1]

No peer-reviewed experimental data for the reactivity ratios of EGDMA with 2-hydroxyethyl

methacrylate (HEMA), acrylic acid, or N-vinylpyrrolidone were found in the public domain at the

time of this guide's compilation.

Experimental Protocols
A detailed understanding of the experimental methodology is crucial for the replication and

validation of scientific findings. Below is a detailed protocol for the determination of reactivity

ratios of EGDMA with methyl methacrylate.

Determination of Reactivity Ratios for EGDMA and
Methyl Methacrylate (MMA) Copolymerization[1]
1. Materials:

Ethylene glycol dimethacrylate (EGDMA): Purified by vacuum distillation to remove

inhibitors.

Methyl methacrylate (MMA): Purified to remove inhibitors.

2,2'-Azobisisobutyronitrile (AIBN): Recrystallized from methanol and dried under vacuum.

Tetrahydrofuran (THF): Used as a solvent.

Chloroform: Used for dissolving copolymers for analysis.

Methanol: Used for precipitating the copolymers.

2. Copolymerization Procedure:
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Different feed ratios of EGDMA and MMA monomers were prepared in quartz tubes.

To each tube, 10 mL of THF and 1% AIBN (initiator) were added to achieve a total volume of

15 mL.

The tubes were sealed with rubber septa, connected to a vacuum line, and degassed.

Copolymerization was initiated by irradiating the tubes with UV radiation at 254 nm for 30

minutes.

The resulting copolymers were dissolved in chloroform and then precipitated in methanol to

isolate them.

The precipitated copolymers were filtered and dried in a vacuum oven at room temperature

until a constant weight was achieved.

3. Copolymer Composition Analysis:

The composition of the copolymers was determined using Infrared (IR) spectroscopy.

A calibration curve was first established using standard solutions of PMMA in chloroform at a

characteristic absorption peak where PEGDMA does not absorb.

The concentration of MMA in the copolymer samples was determined by measuring the

absorbance at this characteristic wavelength and using the calibration curve.

The concentration of EGDMA in the copolymer was then calculated by subtracting the mass

of MMA from the total mass of the copolymer.

The mole ratios of the monomers in the copolymer were calculated from their respective

masses and molecular weights.

4. Calculation of Reactivity Ratios:

The reactivity ratios were determined using the Fineman-Ross method. This method involves

plotting a function of the monomer feed and copolymer compositions, from which the

reactivity ratios can be derived from the slope and intercept of the resulting straight line.
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Experimental Workflow Visualization
The following diagram illustrates the general workflow for determining monomer reactivity

ratios.
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Caption: Workflow for determining monomer reactivity ratios.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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